Cas no 1508199-82-3 (2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol)

• Product Name: 2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol
• CAS No: 1508199-82-3
• MF: C₁₁H₁₂F₄O
• MW: 236.205997467041
• CID: 6793345
• PubChem ID: 80037740
• Update Time: 2025-10-21

2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol Chemical and Physical Properties

Names and Identifiers

• 1508199-82-3
• 2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol
• AKOS018598096
• MFCD23823176

• Inchi： 1S/C11H12F4O/c1-2-4-9(16)7-5-3-6-8(10(7)12)11(13,14)15/h3,5-6,9,16H,2,4H2,1H3
• InChI Key： OAPHTEMWXJKBRA-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(CCC)O

Computed Properties

• Exact Mass: 236.08242765g/mol
• Monoisotopic Mass: 236.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol

Comprehensive Overview of 2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol (CAS No. 1508199-82-3)

2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol (CAS No. 1508199-82-3) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and bioactive compounds.

The compound's molecular structure, characterized by a benzene ring substituted with fluorine and trifluoromethyl groups, contributes to its lipophilicity and metabolic stability. These attributes are critical in modern medicinal chemistry, where ADME (Absorption, Distribution, Metabolism, and Excretion) properties are paramount. Recent studies highlight its utility in optimizing lead compounds for targets such as kinase inhibitors and GPCR modulators, aligning with the growing demand for precision therapeutics.

In the agrochemical sector, 2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol is investigated for its potential as a pesticide intermediate. The trifluoromethyl moiety is known to improve the efficacy of crop protection agents by enhancing their binding affinity to biological targets. This aligns with the global push for sustainable agriculture and reduced environmental impact, as fluorinated compounds often require lower application rates.

From a synthetic perspective, the compound's CAS No. 1508199-82-3 serves as a key identifier for researchers sourcing high-purity materials. Laboratories prioritize reproducible synthesis and scalability, especially for applications in high-throughput screening and combinatorial chemistry. Its compatibility with cross-coupling reactions and catalytic transformations further broadens its utility.

Environmental and regulatory considerations are also pivotal. The fluoro and trifluoromethyl groups, while beneficial for activity, necessitate careful evaluation of biodegradability and ecotoxicology. This reflects the broader industry trend toward green chemistry and responsible innovation, ensuring compliance with frameworks like REACH and EPA guidelines.

In summary, 2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol (CAS No. 1508199-82-3) exemplifies the intersection of structural innovation and practical application. Its versatility in drug design and agrochemistry, coupled with its alignment with sustainability goals, positions it as a compound of enduring relevance in scientific and industrial contexts.